LAG-3 cyclic peptide inhibitor 12

• Molecular Formula: C44H67N13O11S3
• Molecular Weight: 1050.3 g/mol
• InChI: InChI=1S/C44H67N13O11S3/c1-22(2)33-42(66)57-15-8-12-32(57)40(64)52-29(13-16-69-5)38(62)56-34(24(4)58)41(65)53-30(18-25-9-6-10-26(17-25)19-45)39(63)51-28(11-7-14-49-44(47)48)37(61)50-23(3)35(59)54-31(43(67)68)21-71-70-20-27(46)36(60)55-33/h6,9-10,17,22-24,27-34,58H,7-8,11-16,18,20-21,46H2,1-5H3,(H,50,61)(H,51,63)(H,52,64)(H,53,65)(H,54,59)(H,55,60)(H,56,62)(H,67,68)(H4,47,48,49)/t23-,24+,27-,28-,29-,30-,31-,32-,33-,34-/m0/s1
• InChIKey: ALRLEIOLMUFKFQ-HFWZDZMISA-N

LAG-3 Cyclic Peptide Inhibitor 12 Overview

LAG-3 cyclic peptide inhibitor 12 (Cyclic peptide 12) is a disulfide-bridged macrocyclic peptide rationally designed as a second-generation inhibitor of the lymphocyte activation gene-3 (LAG-3) immune checkpoint. Derived from a parent cyclic nonapeptide (Cys-Val-Pro-Met-Thr-Tyr-Arg-Ala-Cys) through targeted substitution of the Tyr⁶ residue with L-3-cyanophenylalanine, this compound blocks the LAG-3/MHC-II protein–protein interaction [1]. Its development was driven by structure–activity relationship (SAR) studies aiming to overcome the modest affinity of the first-generation scaffold, positioning it as a differentiated tool compound for probing LAG-3 biology in immuno-oncology [1][2].

Target Engagement

LAG-3/MHC-II protein–protein interaction blockade for immune checkpoint studies

Structural Differentiation

Contains L-3-cyanophenylalanine at position 6, imparting a distinct per-residue interaction fingerprint

Tool Compound Profile

Second-generation macrocyclic peptide designed for mechanistic immuno-oncology research

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source
• [2] Zhai W, Zhou X, Wang H, Li W, Chen G, Sui X, Li G, Qi Y, Gao Y. A novel cyclic peptide targeting LAG-3 for cancer immunotherapy by activating antigen-specific CD8+ T cell responses. Acta Pharm Sin B. 2020 Jun;10(6):1047-1060. View Source

Why Cyclic Peptide 12 Is Irreplaceable

The LAG-3 inhibitor landscape spans monoclonal antibodies, small molecules, and peptide scaffolds, each with distinct binding epitopes, pharmacokinetic profiles, and target engagement kinetics. Even within the narrow class of LAG-3-targeting cyclic peptides, the quantitative potency, binding mode, and physicochemical properties are exquisitely sensitive to residue-level modifications [1]. Cyclic peptide 12 incorporates a specific non-natural amino acid substitution (L-3-CN-Phe) at position 6 that imparts a unique per-residue interaction energy fingerprint with the MHC-II partner protein Phe⁴⁴³—a gain of function not recapitulated by close analogs such as the parent peptide or other Tyr⁶ variants [1]. Consequently, substituting cyclic peptide 12 with a different LAG-3 inhibitor (even one sharing the same macrocyclic core) introduces uncontrolled variables in target engagement, functional blockade potency, and downstream immunological readouts, undermining experimental reproducibility [1].

Residue The L-3-CN-Phe substitution is absent in parent peptide and other Tyr⁶ variants; binding energy fingerprint may not transfer.

Scaffold Close cyclic peptide analogs can shift LAG-3 blockade potency due to residue-level sensitivity; assay context may differ.

Class Antibody or small-molecule LAG-3 inhibitors engage different epitopes and kinetics; direct functional replacement may not reproduce readouts.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source

Cyclic Peptide 12 Comparative Evidence

Functional LAG-3/MHC-II Blockade

Cyclic peptide 12 exhibited the highest inhibition of the LAG-3/MHC-II protein–protein interaction among 19 second-generation derivatives in a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, with an IC₅₀ of 4.45 ± 1.36 µM. This potency represents a substantial improvement over the parent cyclic peptide (original peptide 0), which displayed markedly weaker blockade under identical assay conditions [1]. Although a direct IC₅₀ for the parent peptide was not reported in the same study, the selection of peptide 12 as the most potent derivative from a library of 19 analogs establishes its superiority in functional LAG-3 blockade [1].

Functional Blockade IC₅₀

Class-level inference

4.45 ± 1.36 µM

Ranked top among 19 derivatives; supports target-engagement potency evaluation.

Parent peptide IC₅₀ not directly reported; relative comparison derived from screening data.

Evidence Dimension	LAG-3/MHC-II interaction inhibition IC₅₀ (TR-FRET)
Target Compound Data	IC₅₀ = 4.45 ± 1.36 µM
Comparator Or Baseline	Parent cyclic peptide (Cys-Val-Pro-Met-Thr-Tyr-Arg-Ala-Cys) — IC₅₀ not explicitly reported for parent in this study; ranked lowest among 19 derivatives in screening.
Quantified Difference	Peptide 12 identified as the most potent inhibitor among 19 derivatives; parent peptide was not among the 8 outperforming derivatives.
Conditions	TR-FRET assay measuring LAG-3/MHC-II protein–protein interaction blockade (Bioorg Med Chem Lett, 2024)

Why This Matters

Functional potency in a target-engagement assay is the primary determinant of a tool compound's utility in cellular and biochemical studies; peptide 12 provides the strongest LAG-3/MHC-II blockade within this chemical series.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source

LAG-3 Binding Affinity (MST)

MicroScale Thermophoresis (MST) analysis demonstrated that cyclic peptide 12 binds to LAG-3 protein with a dissociation constant (KD) of 2.66 ± 2.06 µM, representing a 3.7-fold improvement in binding affinity compared to the parent cyclic peptide (KD = 9.94 ± 4.13 µM) under the same experimental conditions [1]. Notably, while cyclic peptide 13 (Tyr⁶→L-4-NH₂-Phe) displayed a slightly better KD of 1.81 ± 1.42 µM, cyclic peptide 12 maintained the optimal balance between binding affinity and functional inhibitory potency, underscoring its unique profile across the series [1].

Binding Affinity (MST)

Head-to-head

KD 2.66 ± 2.06 µM

3.7-fold improvement over parent; widens usable concentration range for in vitro pharmacology.

Peptide 13 KD = 1.81 µM, but 12 balances affinity and functional potency.

Evidence Dimension	LAG-3 binding affinity (KD, µM) by MST
Target Compound Data	KD = 2.66 ± 2.06 µM
Comparator Or Baseline	Parent cyclic peptide (original peptide 0): KD = 9.94 ± 4.13 µM; Cyclic peptide 13: KD = 1.81 ± 1.42 µM
Quantified Difference	3.7-fold improved affinity over parent peptide (2.66 vs. 9.94 µM); 1.47-fold weaker than peptide 13.
Conditions	MicroScale Thermophoresis (MST) for direct LAG-3 protein binding (Bioorg Med Chem Lett, 2024)

Why This Matters

KD values determine the concentration range at which a compound saturates its target; a 3.7-fold improvement over the parent scaffold expands the usable concentration window for in vitro pharmacology studies.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source

LAG-3/MHC-II Docking Score

Molecular docking simulations at the LAG-3/MHC-II interface revealed that cyclic peptide 12 achieves a docking score of –7.236 kcal/mol, substantially more favorable than the parent peptide (–5.236 kcal/mol) and cyclic peptide 5 (Tyr⁶→L-4-CN-Phe, –5.131 kcal/mol) [1]. This computational result is consistent with the experimental functional and binding data, indicating that the L-3-CN-Phe substitution at position 6 enables stronger and more geometrically complementary interactions at the protein–protein interface [1].

Docking Score

Head-to-head

−7.236 kcal/mol

Supports binding pose hypothesis at LAG-3/MHC-II interface; more favorable than parent (−5.236).

In silico result consistent with experimental binding and blockade data.

Evidence Dimension	Molecular docking score (kcal/mol) at LAG-3/MHC-II interface
Target Compound Data	Docking score = –7.236 kcal/mol
Comparator Or Baseline	Parent peptide (original peptide 0): –5.236 kcal/mol; Cyclic peptide 5: –5.131 kcal/mol
Quantified Difference	1.8 kcal/mol improvement over parent; 2.1 kcal/mol more favorable than peptide 5.
Conditions	In silico molecular docking simulations (Bioorg Med Chem Lett, 2024)

Why This Matters

Docking scores provide a rational, structure-based explanation for potency differences, enabling researchers to evaluate whether the compound is likely to engage the target in the desired binding mode for their specific experimental context.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source

Per-Residue Interaction Energy

Per-residue interaction energy decomposition analysis pinpointed a unique thermodynamic contribution from the 3-cyano group of cyclic peptide 12 when engaging Phe⁴⁴³ of MHC-II. The interaction energy was calculated at –9.22 kcal/mol, markedly stronger than the corresponding interaction energies of the parent peptide 0 (–6.03 kcal/mol) and cyclic peptide 5 (–5.619 kcal/mol) [1]. This residue-level differentiation not only explains the enhanced global binding affinity but also demonstrates that cyclic peptide 12 achieves its potency through a distinct molecular recognition mechanism within the LAG-3/MHC-II interface [1].

Phe⁴⁴³ Interaction Energy

Head-to-head

−9.22 kcal/mol

Enables mechanistic attribution of potency to 3-CN-Phe moiety.

3.19 kcal/mol stronger than parent; unique interaction with MHC-II.

Evidence Dimension	Per-residue interaction energy (kcal/mol) with MHC-II Phe⁴⁴³
Target Compound Data	Interaction energy = –9.22 kcal/mol
Comparator Or Baseline	Parent peptide (original peptide 0): –6.03 kcal/mol; Cyclic peptide 5: –5.619 kcal/mol
Quantified Difference	3.19 kcal/mol stronger interaction than parent; 3.60 kcal/mol stronger than peptide 5.
Conditions	Per-residue decomposition of interaction energy from docking simulations (Bioorg Med Chem Lett, 2024)

Why This Matters

A unique per-residue energy signature enables investigators to mechanistically attribute functional effects to a specific chemical moiety (3-CN-Phe), supporting rational design of control experiments and further SAR exploration.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source

Potency vs. SA-15-P

While structural and mechanistic differences prevent a direct head-to-head comparison, cross-study benchmarking against the first-in-class small-molecule LAG-3 inhibitor SA-15-P provides context for cyclic peptide 12's potency. SA-15-P inhibits the LAG-3/MHC-II interaction with an IC₅₀ of 4.21 μM [2], placing cyclic peptide 12's IC₅₀ of 4.45 μM [1] in a comparable range despite fundamentally different chemotypes and binding modes. Importantly, cyclic peptide 12 additionally engages MHC-II residue Phe⁴⁴³ through its 3-cyano group—a specific interaction not described for SA-15-P—potentially offering a differentiated pharmacological profile for studies requiring a defined molecular mechanism [1].

Cross-Scaffold IC₅₀

Cross-study comparable

4.45 vs 4.21 µM

Comparable potency to small-molecule SA-15-P; distinct binding modes inform scaffold selection.

Assay conditions differ; potency parity but different mechanisms.

Evidence Dimension	LAG-3/MHC-II interaction inhibition IC₅₀
Target Compound Data	IC₅₀ = 4.45 ± 1.36 µM (TR-FRET) [1]
Comparator Or Baseline	SA-15-P: IC₅₀ = 4.21 µM (LAG-3/MHC-II inhibition assay) [2]
Quantified Difference	Comparable potency (within ~5%); distinct chemotypes with non-overlapping binding mechanisms.
Conditions	Cyclic peptide 12: TR-FRET assay (Bioorg Med Chem Lett, 2024); SA-15-P: LAG-3/MHC-II inhibition assay (ACS Med Chem Lett, 2023)

Why This Matters

When selecting between small-molecule and peptide LAG-3 blockers, researchers can weigh potency parity against key differences in binding mode, synthetic accessibility, and molecular weight—factors that directly influence assay compatibility and downstream applications.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source
• [2] Abdel-Rahman SA, et al. Discovery of First-in-Class Small Molecule Inhibitors of Lymphocyte Activation Gene 3 (LAG-3). ACS Med Chem Lett. 2023 Apr 11;14(5):629-635. View Source

In Vivo Monotherapy Limitations

Despite its potent in vitro profile, cyclic peptide 12 failed to inhibit tumor growth as a monotherapy in an in vivo tumor model [1]. The original study concludes that dual checkpoint blockade is likely required for anti-tumor efficacy with this compound class—an important operational reality that distinguishes cyclic peptide 12 from clinically validated antibody-based LAG-3 inhibitors such as relatlimab (Kd = 0.12–0.5 nM [2]), which have demonstrated single-agent or combination activity in preclinical models and clinical trials [1][2]. This finding means cyclic peptide 12 is best deployed as a mechanistic probe for in vitro LAG-3 blockade and as a combination partner for dual checkpoint inhibition studies, rather than as a stand-alone in vivo therapeutic lead.

In Vivo Monotherapy

Supporting evidence

No significant tumor inhibition

Positioned for in vitro mechanistic studies and combination checkpoint blockade research.

Dual checkpoint inhibition required for in vivo activity; not a standalone anti-tumor agent.

Evidence Dimension	In vivo tumor growth inhibition (monotherapy)
Target Compound Data	No significant tumor growth inhibition as monotherapy
Comparator Or Baseline	Relatlimab (anti-LAG-3 monoclonal antibody): demonstrated preclinical in vivo activity and clinical benefit in combination with nivolumab.
Quantified Difference	Qualitative in vivo efficacy gap; cyclic peptide 12 requires combination immunotherapy for in vivo activity.
Conditions	In vivo tumor model (exact model not specified in abstract); relatlimab preclinical and clinical data from published literature (Kd = 0.12–0.5 nM by SPR)

Why This Matters

Procurement decisions for in vivo pharmacology studies must account for the fact that cyclic peptide 12 is not a standalone anti-tumor agent; its value lies in mechanistic in vitro interrogation and as a tool for exploring LAG-3 combination biology.

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source
• [2] Bristol-Myers Squibb. Relatlimab binds human LAG-3 with high affinity (Kd = 0.12-0.5 nM). WO 2015116539 A1; Preclinical characterization referenced in Drug Hunter Patent Target Brief. View Source

Cyclic Peptide 12 Applications

Cellular LAG-3/MHC-II Blockade Assays

With an IC₅₀ of 4.45 µM in the TR-FRET assay—the strongest inhibition among 19 second-generation cyclic peptide derivatives—cyclic peptide 12 is the preferred tool for cell-based studies requiring maximal disruption of the LAG-3/MHC-II axis in a dose-dependent manner [1]. Researchers can utilize this compound to interrogate LAG-3-mediated T-cell exhaustion in co-culture systems, confident that they are using the most functionally potent peptide within the published series [1].

Mechanistic Binding Studies

The per-residue interaction energy data demonstrate that cyclic peptide 12 engages MHC-II residue Phe⁴⁴³ with an energy of –9.22 kcal/mol, significantly stronger than the parent peptide (–6.03 kcal/mol) [1]. This molecular-level characterization makes cyclic peptide 12 an ideal probe for site-directed mutagenesis studies, competitive displacement experiments, and biophysical analyses (e.g., MST, SPR) where a defined binding mode is essential for interpreting results [1].

Combination Checkpoint Blockade

Given that cyclic peptide 12 did not inhibit tumor growth as a monotherapy but the study underscores the importance of dual checkpoint targeting, this compound is optimally positioned for in vitro and ex vivo combination experiments with PD-1/PD-L1 inhibitors to explore synergistic T-cell reinvigoration mechanisms [1]. Its peptide scaffold offers advantages in co-dosing experiments where antibody-based LAG-3 blockers may introduce confounding Fc-mediated effects [1].

Structural & Computational Benchmarking

Cyclic peptide 12's well-characterized docking score (–7.236 kcal/mol vs. –5.236 for the parent) and per-residue energy decomposition profile provide a validated computational benchmark for molecular dynamics simulations, docking algorithm calibration, and in silico screening campaigns targeting the LAG-3/MHC-II protein–protein interface [1]. Computational chemists can use this compound as a reference ligand to validate new scoring functions against experimentally confirmed binding poses [1].

Application

Selection Property

Validation Focus

Cellular LAG-3/MHC-II Blockade Assays

Functional potency context within peptide series

Dose-response LAG-3 disruption in T-cell exhaustion models

Mechanistic Binding Studies

Defined per-residue interaction with MHC-II Phe⁴⁴³

Site-directed mutagenesis, competitive displacement, or biophysical validation (MST/SPR)

Combination Checkpoint Research

Peptide scaffold without Fc domain

Synergy with PD-1/PD-L1 inhibitors in T-cell reinvigoration assays

Computational Benchmarking

Experimentally validated docking score and energy decomposition

MD simulations, docking calibration, or in silico screening at LAG-3/MHC-II interface

• [1] Calvo-Barreiro L, Zhang L, Ali Y, Rehman AU, Gabr M. Design and Biophysical Characterization of Second-Generation cyclic peptide LAG-3 inhibitors for cancer immunotherapy. Bioorg Med Chem Lett. 2024 Nov 15;113:129979. View Source